REACTION_CXSMILES
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[C:1]([C:5]1[C:6]([O:13][CH2:14][CH2:15][CH3:16])=[C:7]([CH:10]=[CH:11][CH:12]=1)[CH:8]=O)([CH3:4])([CH3:3])[CH3:2].[CH3:17][NH2:18].[BH4-].[Na+].O>CO>[C:1]([C:5]1[C:6]([O:13][CH2:14][CH2:15][CH3:16])=[C:7]([CH:10]=[CH:11][CH:12]=1)[CH2:8][NH:18][CH3:17])([CH3:4])([CH3:3])[CH3:2] |f:2.3|
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Name
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Quantity
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1.15 g
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Type
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reactant
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Smiles
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C(C)(C)(C)C=1C(=C(C=O)C=CC1)OCCC
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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CN
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Name
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Quantity
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198 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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O
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Type
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CUSTOM
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Details
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the reaction was stirred for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CONCENTRATION
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Details
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The solution was concentrated to a yellow oil
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Type
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DISSOLUTION
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Details
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dissolved in anhydrous methanol (25 ml)
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Type
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STIRRING
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Details
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the mixture was stirred overnight at room temperature
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Duration
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8 (± 8) h
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Type
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CONCENTRATION
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Details
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the solution was concentrated
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Type
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ADDITION
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Details
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Sodium hydroxide (30 ml, 1N) was added
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with ethyl acetate (3×50 ml)
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Type
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DRY_WITH_MATERIAL
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Details
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Combined organic layers were dried over MgSO4
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated
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Reaction Time |
3 h |
Name
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Type
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product
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Smiles
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C(C)(C)(C)C=1C(=C(CNC)C=CC1)OCCC
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Type | Value | Analysis |
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AMOUNT: MASS | 1.18 g | |
YIELD: PERCENTYIELD | 96% | |
YIELD: CALCULATEDPERCENTYIELD | 96.2% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |